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Compound of Interest

Compound Name: ADH-6 TFA

Cat. No.: B10831454

Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with ADH-6 TFA. The following procedures are designed to

ensure the safe handling, storage, and disposal of this compound, minimizing risks and

establishing clear operational protocols.

Chemical Identifier and Properties
Property Value Source

Chemical Name ADH-6 Trifluoroacetate MedchemExpress

Synonyms ADH-6 TFA MedchemExpress

Appearance A tripyridylamide compound [1]

Molecular Formula C₂₇H₂₄F₃N₅O₂ MedchemExpress

Molecular Weight 523.51 MedchemExpress

Storage Conditions

-80°C for 6 months; -20°C for 1

month (sealed, away from

moisture)

[1]
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Hazard Identification and Personal Protective Equipment
(PPE)
ADH-6 TFA is a research chemical. The trifluoroacetate (TFA) component is corrosive and

poses significant health risks upon exposure.[2][3] All handling of ADH-6 TFA should be

conducted within a certified chemical fume hood.[4]

Recommended Personal Protective Equipment (PPE):

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile for low volumes; Butyl

rubber or Viton for higher

volumes).[4] Double gloving is

recommended.[5]

To prevent skin contact with

the corrosive TFA component.

Eye Protection
Safety goggles with side

shields or a full-face shield.[2]

To protect eyes from splashes

of the corrosive material.

Skin and Body Laboratory coat.[2]
To protect skin and clothing

from contamination.

Respiratory

Use in a well-ventilated area,

preferably a chemical fume

hood.[4]

To avoid inhalation of any

vapors or aerosols.
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Exposure Route Immediate Action

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing.[2][5] Seek immediate medical

attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[2][5]

Seek immediate medical attention.[2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2][5] Seek immediate medical attention.

[3]

Spill

For small spills, absorb with an inert material

(e.g., sand, vermiculite) and place in a sealed

container for disposal.[6] For large spills,

evacuate the area and contact emergency

services.[6]

Operational and Disposal Plans
A systematic approach to handling and disposing of ADH-6 TFA is crucial for laboratory safety

and environmental protection.

Experimental Workflow for Handling ADH-6 TFA
The following diagram outlines the standard operating procedure for working with ADH-6 TFA,

from initial preparation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.carlroth.com/medias/SDB-6957-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDc1MTZ8YXBwbGljYXRpb24vcGRmfGFETm1MMmcwWlM4NU1qSXpNVFExTlRVek9UVXdMMU5FUWw4Mk9UVTNYMGRDWDBWT0xuQmtaZ3xkMGVhNWQ3Yzc2NGU3MzY3M2JjYjM2MzQ0MmNhOWJmZjhhNDVhMGZhZDM3NWI3NjcxMjliNjczZjgyM2M1NGE1
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.carlroth.com/medias/SDB-6957-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDc1MTZ8YXBwbGljYXRpb24vcGRmfGFETm1MMmcwWlM4NU1qSXpNVFExTlRVek9UVXdMMU5FUWw4Mk9UVTNYMGRDWDBWT0xuQmtaZ3xkMGVhNWQ3Yzc2NGU3MzY3M2JjYjM2MzQ0MmNhOWJmZjhhNDVhMGZhZDM3NWI3NjcxMjliNjczZjgyM2M1NGE1
https://www.carlroth.com/medias/SDB-6957-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDc1MTZ8YXBwbGljYXRpb24vcGRmfGFETm1MMmcwWlM4NU1qSXpNVFExTlRVek9UVXdMMU5FUWw4Mk9UVTNYMGRDWDBWT0xuQmtaZ3xkMGVhNWQ3Yzc2NGU3MzY3M2JjYjM2MzQ0MmNhOWJmZjhhNDVhMGZhZDM3NWI3NjcxMjliNjczZjgyM2M1NGE1
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.carlroth.com/medias/SDB-6957-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDc1MTZ8YXBwbGljYXRpb24vcGRmfGFETm1MMmcwWlM4NU1qSXpNVFExTlRVek9UVXdMMU5FUWw4Mk9UVTNYMGRDWDBWT0xuQmtaZ3xkMGVhNWQ3Yzc2NGU3MzY3M2JjYjM2MzQ0MmNhOWJmZjhhNDVhMGZhZDM3NWI3NjcxMjliNjczZjgyM2M1NGE1
https://www.fishersci.com/store/msds?partNumber=O4901500&productDescription=TRIFLUOROACETIC+ACID+R+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-6957-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDc1MTZ8YXBwbGljYXRpb24vcGRmfGFETm1MMmcwWlM4NU1qSXpNVFExTlRVek9UVXdMMU5FUWw4Mk9UVTNYMGRDWDBWT0xuQmtaZ3xkMGVhNWQ3Yzc2NGU3MzY3M2JjYjM2MzQ0MmNhOWJmZjhhNDVhMGZhZDM3NWI3NjcxMjliNjczZjgyM2M1NGE1
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.fishersci.com/store/msds?partNumber=O4901500&productDescription=TRIFLUOROACETIC+ACID+R+500ML&vendorId=VN00033897&countryCode=US&language=en
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://www.benchchem.com/product/b10831454/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-adh-6-tfa
https://www.benchchem.com/product/b10831454/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-adh-6-tfa
https://www.benchchem.com/product/b10831454/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-adh-6-tfa
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ADH-6 TFA Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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